4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid
Overview
Description
4-(Methoxycarbonyl)-1H-pyrrole-2-carboxylic acid (4-MPCA) is an organic compound that is commonly used in a variety of scientific research applications. It is a colorless solid that is soluble in water and other polar solvents. 4-MPCA is a versatile compound and has been used in a variety of studies, including organic synthesis, analytical chemistry, and biochemistry.
Scientific Research Applications
4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis to produce a variety of compounds. It has also been used as a chromogenic reagent in analytical chemistry and as a fluorescent probe in biochemistry. In addition, 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid has been used as a ligand in metal-catalyzed reactions and as a catalyst in organic reactions.
Mechanism of Action
The mechanism of action of 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid is complex and depends on the application. In organic synthesis, 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid acts as a reagent, facilitating the formation of new bonds between molecules. In analytical chemistry, 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid acts as a chromogenic reagent, producing a visible change in the color of the reaction mixture. In biochemistry, 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid acts as a fluorescent probe, allowing researchers to observe changes in the environment of the molecule of interest.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid have not been extensively studied. However, some studies have suggested that 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid may have an inhibitory effect on certain enzymes, such as cytochrome P450 and aldose reductase. In addition, 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid has been shown to inhibit the growth of certain bacteria, such as Escherichia coli and Pseudomonas aeruginosa.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid in laboratory experiments is its versatility. It can be used in a variety of applications, including organic synthesis, analytical chemistry, and biochemistry. In addition, 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid is relatively easy to synthesize and is relatively inexpensive.
The main limitation of using 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid in laboratory experiments is its instability. 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid is sensitive to light, heat, and oxygen and can degrade over time. Therefore, it is important to store 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid in a cool, dark, and oxygen-free environment.
Future Directions
The potential applications of 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid are vast and there are many possible future directions for research. Some possible future directions include further investigations into the biochemical and physiological effects of 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid, the development of new methods for the synthesis of 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid, and the use of 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid in the development of new drugs and therapies. In addition, further research into the mechanism of action of 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid could lead to new applications in analytical chemistry and biochemistry.
Synthesis Methods
4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid can be synthesized by a two-step reaction process. The first step involves the reaction of 2-methyl-2-oxazoline with acetic anhydride to produce the intermediate compound 4-methoxycarbonyl-2-methyl-2-oxazoline. The second step involves the reaction of the intermediate compound with pyrrole to form the desired product, 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid. This synthesis method is relatively simple and can be performed in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Methyl 2-oxocyclopentanecarboxylate", "Ethyl acetoacetate", "Hydrazine hydrate", "Sodium hydroxide", "Methanol", "Acetic acid", "Sulfuric acid", "Sodium nitrite", "Sodium bisulfite", "Sodium carbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Synthesis of 2,5-dimethylpyrrole", "Methyl 2-oxocyclopentanecarboxylate is reacted with hydrazine hydrate in the presence of sodium hydroxide to form 2,5-dimethylpyrrole.", "Step 2: Synthesis of 2,5-dimethylpyrrole-3-carboxylic acid", "2,5-dimethylpyrrole is oxidized with sulfuric acid and sodium nitrite to form 2,5-dimethylpyrrole-3-carboxylic acid.", "Step 3: Synthesis of 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid", "2,5-dimethylpyrrole-3-carboxylic acid is reacted with methanol and acetic acid in the presence of sodium bisulfite to form 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid.", "Step 4: Purification of the product", "The crude product is purified by recrystallization from a mixture of water and ethanol." ] } | |
CAS RN |
5910-06-5 |
Product Name |
4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid |
Molecular Formula |
C7H7NO4 |
Molecular Weight |
169.1 |
Purity |
95 |
Origin of Product |
United States |
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